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Compound of Interest

Compound Name: Dapagliflozin impurity

Cat. No.: B600843

Essential Safety and Handling Guide for
Dapagliflozin Impurity

This document provides crucial safety and logistical information for laboratory personnel,
including researchers, scientists, and drug development professionals, handling Dapagliflozin
impurities. Adherence to these procedural guidelines is essential for ensuring operational
safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Dapagliflozin impurities are classified with several health hazards. It is critical to use
appropriate personal protective equipment (PPE) to minimize exposure. The substance is
considered harmful if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation.[1][2][3] Furthermore, there is a risk of damage to fertility or an unborn
child, potential harm to breast-fed children, and damage to organs through prolonged or
repeated exposure.[2][3]

Table 1: Recommended Personal Protective Equipment (PPE)
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Personal Protective
Body Part . Recommended Standards
Equipment (PPE)

£ Safety glasses with side- BS EN 166, OSHA 29 CFR
es
i shields or goggles 1910.133[4][5]
Appropriate chemical-resistant
Hands BS EN 374:2003[4][6]
gloves
Laboratory coat or impervious
Body

clothing

| Respiratory | A suitable respirator if dust is generated or ventilation is inadequate | NIOSH
(US) or EN 149 (EU) approved[4][5] |

Note: Always inspect gloves before use and wash hands thoroughly after handling.[4][6]

Operational Plan for Safe Handling

Proper handling protocols are vital to maintain the integrity of the compound and ensure a safe
laboratory environment.

Engineering Controls:

» Ventilation: Always work in a well-ventilated area.[1] All handling of solid material that may
generate dust should be conducted in a chemical fume hood.[2][4]

o Safety Stations: Ensure a safety shower and eyewash station are readily accessible.[1]
Procedural Steps:

o Preparation and Weighing:

o

Conduct all weighing and handling of the solid form inside a chemical fume hood to
contain any dust.[4]

Use a dedicated and calibrated balance.

o

o

Minimize the formation of dust and aerosols.[4]
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e Experimental Use:
o Ensure all required PPE is worn before beginning any work.[4]
o Avoid all direct contact with skin, eyes, and clothing.[4]

o Prohibit eating, drinking, or smoking in the laboratory area where the impurity is being
handled.[1][2][4]

Table 2: Emergency First Aid Procedures

Exposure Route First Aid Measures

Move the person to fresh air. If breathing
Inhalation is difficult, seek immediate medical
attention.[4][6]

Remove contaminated clothing immediately.
Skin Contact Wash the affected area with plenty of soap and
water.[4][6]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
Eye Contact eyelids. Remove contact lenses if present and
easy to do. Seek immediate medical attention.

[4]16]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4][6] |

Disposal Plan

All materials and waste contaminated with Dapagliflozin impurity must be treated as

hazardous waste.

Step-by-Step Disposal Guidance:
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o Waste Segregation: Collect all waste material (e.g., unused product, contaminated gloves,
wipes, absorbent material) in a designated, clearly labeled, and sealed container specifically
for hazardous chemical waste.[4]

o Container Management: Ensure the waste container is chemically compatible with the waste
and is kept tightly closed when not in use.[4]

e Spill Management:

[e]

In the event of a spill, immediately evacuate the area.[4]
o Don appropriate PPE, including respiratory protection.[4]

o Cover the spill with an inert, non-combustible absorbent material (e.g., sand, diatomite).[1]

[4]

o Carefully sweep or vacuum the material and place it into the designated hazardous waste
container.[6]

o Clean the spill surface thoroughly to remove any residual contamination.[6]
o Prevent the spilled product from entering drains, sewers, or water courses.[1][4]

» Final Disposal: Arrange for disposal of the hazardous waste through a licensed and
approved waste disposal contractor.[4][6] Disposal must be in accordance with all applicable
federal, state, and local regulations.[1][6]

Process Visualization

The following diagrams illustrate the key workflows for safely handling and disposing of
Dapagliflozin impurity.
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Caption: Workflow for the safe handling of Dapagliflozin impurity.
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Caption: Step-by-step process for the proper disposal of Dapagliflozin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

